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Compound of Interest

Compound Name: Imidacloprid

Cat. No.: B10757029 Get Quote

Introduction

Imidacloprid is a systemic neonicotinoid insecticide widely used in agriculture to protect crops

from various pests. Due to its systemic nature, residues of imidacloprid can be found in nectar

and pollen, which are collected by honeybees. This can lead to the contamination of honey,

posing a potential risk to consumers and raising concerns about bee health. Therefore, a

sensitive and reliable analytical method for the detection of trace levels of imidacloprid in

honey is crucial for food safety and environmental monitoring. This application note details a

robust Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) protocol for the

quantification of imidacloprid in honey, incorporating a modified QuEChERS (Quick, Easy,

Cheap, Effective, Rugged, and Safe) method for sample preparation.

Experimental Protocol
This protocol outlines the necessary steps for the extraction, cleanup, and subsequent analysis

of imidacloprid in honey samples.

Sample Preparation (Modified QuEChERS Method)
The QuEChERS method provides a simple and effective approach for the extraction and

cleanup of pesticide residues from complex matrices like honey.[1][2]

Materials:

Homogenized honey sample
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Ultrapure water

Acetonitrile (ACN)

Magnesium sulfate (MgSO₄), anhydrous

Sodium chloride (NaCl)

Primary secondary amine (PSA) sorbent

C18 sorbent

50 mL polypropylene centrifuge tubes

15 mL polypropylene centrifuge tubes for dSPE

Vortex mixer

Centrifuge

Procedure:

Extraction:

Weigh 10 g of a homogenized honey sample into a 50 mL polypropylene centrifuge tube.

[2]

Add 10 mL of ultrapure water and vortex until the honey is completely dissolved.[2]

Add 10 mL of acetonitrile to the tube.[2]

Add 4 g of anhydrous MgSO₄ and 1.5 g of NaCl.[1]

Immediately cap the tube and vortex vigorously for 5 minutes to ensure proper mixing and

to initiate the phase separation.[1]

Centrifuge the tube at ≥3000 x g for 5 minutes.[1]

Dispersive Solid-Phase Extraction (dSPE) Cleanup:
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Transfer a 5 mL aliquot of the upper acetonitrile layer into a 15 mL dSPE tube.[1]

The dSPE tube should contain 750 mg of anhydrous MgSO₄, 250 mg of PSA, and 125 mg

of C18.[1]

Vortex the dSPE tube for 2 minutes to facilitate the removal of matrix components such as

sugars, organic acids, and lipids.[1]

Centrifuge the tube at ≥3000 x g for 5 minutes.[1]

Filter the supernatant through a 0.22 µm syringe filter directly into an autosampler vial for

LC-MS/MS analysis.[1]

LC-MS/MS Analysis
Instrumentation:

A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid

chromatography (UHPLC) system.

A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI)

source.

Chromatographic Conditions:

Column: A C18 reversed-phase column is commonly used, for instance, an Agilent Zorbax

Eclipse Plus RRHD C18 column (2.1 mm × 50 mm, 1.8 µm).[1]

Mobile Phase:

A: 20 mmol L⁻¹ ammonium formate in water, adjusted to pH 3.0.[1]

B: Methanol containing 0.1% formic acid.[1]

Gradient Elution: A typical gradient program starts with a low percentage of organic phase,

which is then increased to elute the analyte. An example gradient is as follows[1]:

Start at 15% B
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Increase linearly to 95% B over 2.2 minutes

Hold at 95% B for 2.5 minutes

Return to 15% B

Flow Rate: 0.6 mL/min.[1]

Column Temperature: 45°C.[1]

Injection Volume: 2 µL.[1]

Mass Spectrometry Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Multiple Reaction Monitoring (MRM): The monitoring of specific precursor-to-product ion

transitions provides high selectivity and sensitivity for quantification. The following MRM

transitions for imidacloprid are commonly used:

Precursor Ion
(m/z)

Product Ion
(m/z)

Dwell Time
(ms)

Cone Voltage
(V)

Collision
Energy (eV)

256.1 209.1 200 20 15

256.1 175.1 200 20 20

Note: The optimal cone voltage and collision energy may vary between different mass

spectrometer instruments and should be optimized accordingly.

Quantitative Data Summary
The performance of the described method is summarized in the table below. The validation

parameters demonstrate the method's suitability for the trace level detection of imidacloprid in

honey.
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Parameter Result Reference

Limit of Detection (LOD) 0.34 - 1.43 µg/kg [3]

Limit of Quantification (LOQ) 0.30 - 4.76 µg/kg [3]

Recovery 74% - 113% [1][2]

Precision (RSD%) < 20% [1]

Linearity (R²) > 0.99 [1]

Workflow Diagram
The following diagram illustrates the complete analytical workflow from sample receipt to final

data analysis.

Sample Preparation LC-MS/MS Analysis Data Processing

Honey Sample Receipt Homogenization QuEChERS Extraction
(Water, ACN, MgSO4, NaCl)

Centrifugation dSPE Cleanup
(PSA, C18, MgSO4)

Acetonitrile Layer

Centrifugation Filtration (0.22 µm) LC Separation
(C18 Column)

MS/MS Detection
(MRM Mode) Data Acquisition Quantification

(Calibration Curve) Reporting

Click to download full resolution via product page

Caption: Workflow for Imidacloprid Analysis in Honey.

Conclusion
The presented LC-MS/MS method, coupled with a modified QuEChERS sample preparation

protocol, offers a sensitive, selective, and reliable approach for the routine monitoring of

imidacloprid residues in honey at trace levels. The method demonstrates excellent

performance in terms of recovery, precision, and linearity, making it a valuable tool for

regulatory laboratories, food safety organizations, and researchers in the field of environmental

and food analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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